Cas no 925911-61-1 (4-Chloro-2,6-difluorophenylboronic acid)

• Product Name: 4-Chloro-2,6-difluorophenylboronic acid
• CAS No: 925911-61-1
• MF: C₆H₄BClF₂O₂
• MW: 192.355567932129
• MDL: MFCD03095138
• CID: 839829
• Update Time: 2025-05-26

4-Chloro-2,6-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-difluorophenylboronic acid
• (4-chloro-2,6-difluorophenyl)boronic acid
• 4-Chloro-2,6-difluorobenzeneboronic acid
• B-(4-Chloro-2,6-difluorophenyl)boronic acid (ACI)

• MDL： MFCD03095138
• Inchi： 1S/C6H4BClF2O2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2,11-12H
• InChI Key： HJOWOCFSNXZHQW-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(F)C=C(Cl)C=1

Computed Properties

• Exact Mass: 191.99600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 40.46000
• LogP: 0.29800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Chloro-2,6-difluorophenylboronic acid

Recent Advances in the Application of 4-Chloro-2,6-difluorophenylboronic acid (CAS: 925911-61-1) in Chemical Biology and Pharmaceutical Research

4-Chloro-2,6-difluorophenylboronic acid (CAS: 925911-61-1) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique halogen-substituted phenylboronic acid structure, serves as a crucial building block in the synthesis of various bioactive molecules, including protease inhibitors, kinase inhibitors, and other therapeutic agents. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the most notable applications of 4-Chloro-2,6-difluorophenylboronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. Researchers have leveraged this compound to synthesize complex heterocyclic structures, which are often key pharmacophores in drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this boronic acid derivative in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing promising activity against B-cell malignancies.

In addition to its synthetic utility, 4-Chloro-2,6-difluorophenylboronic acid has been investigated for its direct biological effects. Recent in vitro studies have revealed its ability to modulate specific signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation and cancer progression. These findings suggest that this compound could serve as a starting point for the development of new anti-inflammatory and anti-cancer agents. Furthermore, its boronic acid moiety enables interactions with biological targets containing diols or other nucleophilic groups, making it a valuable tool for probing enzyme mechanisms and designing enzyme inhibitors.

The pharmacokinetic and toxicological properties of 4-Chloro-2,6-difluorophenylboronic acid have also been the subject of recent investigations. A 2022 preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated the compound's stability, solubility, and metabolic profile, providing essential data for its further optimization as a drug candidate. These studies underscore the importance of understanding the physicochemical properties of boronic acid derivatives to enhance their therapeutic potential and reduce off-target effects.

Looking ahead, the continued exploration of 4-Chloro-2,6-difluorophenylboronic acid and its derivatives holds great promise for advancing drug discovery and chemical biology. Future research directions may include the development of more selective and potent analogs, as well as the investigation of its applications in targeted drug delivery systems. As the field progresses, this compound is likely to remain a focal point for researchers seeking to address unmet medical needs through innovative chemical strategies.